Cas no 1219961-05-3 (1-2-(4-Piperidinyl)ethyl-3-pyrrolidinoldihydrochloride)

• Product Name: 1-2-(4-Piperidinyl)ethyl-3-pyrrolidinoldihydrochloride
• CAS No: 1219961-05-3
• MF: C₁₁H₂₄Cl₂N₂O
• MW: 271.227061271667
• CID: 1075406
• PubChem ID: 56831689
• Update Time: 2025-06-26

1-2-(4-Piperidinyl)ethyl-3-pyrrolidinoldihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-Piperidinyl)ethyl]-3-pyrrolidinol dihydrochloride
• 1-[2-(4-Piperidinyl)ethyl]-3-pyrrolidinoldihydrochloride
• 1219961-05-3
• 1-(2-(Piperidin-4-yl)ethyl)pyrrolidin-3-oldihydrochloride
• 1-(2-(Piperidin-4-yl)ethyl)pyrrolidin-3-ol dihydrochloride
• 1-(2-piperidin-4-ylethyl)pyrrolidin-3-ol;dihydrochloride
• AKOS015844818
• 1-2-(4-Piperidinyl)ethyl-3-pyrrolidinoldihydrochloride

• MDL： MFCD13561665
• Inchi： 1S/C11H22N2O.2ClH/c14-11-4-8-13(9-11)7-3-10-1-5-12-6-2-10;;/h10-12,14H,1-9H2;2*1H
• InChI Key： NPVIMZAQFPDTLY-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC1CCN(C1)CCC1CCNCC1

Computed Properties

• Exact Mass: 270.1265688g/mol
• Monoisotopic Mass: 270.1265688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

1-2-(4-Piperidinyl)ethyl-3-pyrrolidinoldihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-2-(4-Piperidinyl)ethyl-3-pyrrolidinoldihydrochloride

Introduction to 1-2-(4-Piperidinylethyl)-3-pyrrolidinoldihydrochloride (CAS No. 1219961-05-3)

1-2-(4-Piperidinylethyl)-3-pyrrolidinoldihydrochloride, identified by its CAS number 1219961-05-3, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential pharmacological properties. The structural features of this molecule, particularly the presence of piperidine and pyrrolidine rings, contribute to its unique chemical and biological characteristics, making it a valuable candidate for further research and application in medicinal chemistry.

The< strong>nomenclature of this compound provides insights into its chemical structure. The prefix "1-" and "2-" indicates the positions of the ethyl group attached to the piperidine ring, while "4-" in "4-piperidinyl" specifies the substitution site on the piperidine ring. The term "-3-pyrrolidino" denotes the presence of a pyrrolidine ring connected at the third position, and "dihydrochloride" indicates that the compound is salted with two hydrochloride ions. This precise naming convention is essential for ensuring clarity and consistency in scientific communication and documentation.

In recent years, there has been a growing interest in developing novel therapeutic agents that target neurological disorders, pain management, and other critical health issues. The< strong>pharmacological profile of 1-2-(4-piperidinyl)ethyl)-3-pyrrolidinoldihydrochloride has been extensively studied in various preclinical models. Research suggests that this compound exhibits promising activities as a potential therapeutic agent due to its ability to interact with specific biological targets. For instance, studies have indicated that it may have neuroprotective effects, which could be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The< strong>synthesis of 1-2-(4-piperidinyl)ethyl)-3-pyrrolidinoldihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of piperidine and pyrrolidine derivatives to introduce the necessary substituents at specific positions. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve the desired molecular structure. The final step involves salt formation with hydrochloric acid to enhance stability and solubility, which is crucial for pharmaceutical applications.

Evaluation of the< strong>pharmacokinetic properties of 1-2-(4-piperidinyl)ethyl)-3-pyrrolidinoldihydrochloride has revealed interesting findings that contribute to its potential clinical utility. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its suitability for systemic administration. Additionally, preliminary toxicology studies indicate that it has a favorable safety profile with minimal side effects at therapeutic doses. These findings are encouraging for further development into a clinical candidate.

The< strong>biological activity of 1-2-(4-piperidinyl)ethyl)-3-pyrrolidinoldihydrochloride has been explored in various in vitro and in vivo models. Research has demonstrated its ability to modulate neurotransmitter systems, which may have implications for treating conditions such as depression, anxiety, and chronic pain. Furthermore, its interaction with specific enzymes and receptors has been investigated, providing insights into its mechanism of action. These studies lay the groundwork for designing more targeted therapies based on this compound's scaffold.

In conclusion, 1-2-(4-piperidinyl)ethyl)-3-pyrrolidinoldihydrochloride (CAS No. 1219961-05-3) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further investigation. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in addressing various health challenges.